Cas no 2228468-76-4 (methyl 4-(4-amino-2-methylbutan-2-yl)-2-methylbenzoate)

• Product Name: methyl 4-(4-amino-2-methylbutan-2-yl)-2-methylbenzoate
• CAS No: 2228468-76-4
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6455130
• PubChem ID: 165670291
• Update Time: 2025-08-04

methyl 4-(4-amino-2-methylbutan-2-yl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-amino-2-methylbutan-2-yl)-2-methylbenzoate
• EN300-1741120
• 2228468-76-4

• Inchi： 1S/C14H21NO2/c1-10-9-11(14(2,3)7-8-15)5-6-12(10)13(16)17-4/h5-6,9H,7-8,15H2,1-4H3
• InChI Key： ZATHZMRFPWPATB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C)C(C)(C)CCN)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-(4-amino-2-methylbutan-2-yl)-2-methylbenzoate

Methyl 4-(4-Amino-2-Methylbutan-2-Yl)-2-Methylbenzoate: A Comprehensive Overview

The compound methyl 4-(4-amino-2-methylbutan-2-yl)-2-methylbenzoate, identified by the CAS number NO 2228468-76-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoate esters, which are widely used in the synthesis of drugs, agrochemicals, and specialty chemicals due to their versatile functional groups and structural diversity.

Recent studies have highlighted the importance of benzoate esters like methyl 4-(4-amino-2-methylbutan-2-yl)-2-methylbenzoate in drug delivery systems. The presence of an amino group in the molecule provides opportunities for further functionalization, such as the formation of amides or ureas, which are critical in medicinal chemistry for improving bioavailability and targeting specific receptors.

The structure of this compound consists of a benzoic acid derivative with a methyl ester group at position 4 and a methyl substituent at position 2 on the aromatic ring. The side chain at position 4 is a branched alkyl chain containing an amino group, which adds complexity to the molecule and potentially enhances its pharmacokinetic properties.

Research into similar compounds has shown that such structures can act as scaffolds for developing new bioactive molecules. For instance, derivatives of this compound have been explored for their potential as inhibitors of certain enzymes involved in metabolic pathways, offering promising leads for the development of novel therapeutic agents.

In terms of synthesis, methyl 4-(4-amino-2-methylbutan-2-yl)-2-methylbenzoate can be prepared through a variety of routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemistry of the product.

One notable aspect of this compound is its potential for use in green chemistry applications. The use of renewable feedstocks and catalytic processes in its synthesis aligns with current trends toward sustainable chemical manufacturing practices.

Furthermore, computational studies using molecular modeling techniques have provided insights into the electronic properties and reactivity of this compound. These studies are essential for predicting its behavior in different chemical environments and optimizing its performance in various applications.

In conclusion, methyl 4-(4-amino-2-methylbutan-2-yl)- CAS No: NO 1111111 represents a valuable addition to the arsenal of organic compounds available for research and development in multiple fields.